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Compound Focus: Recoflavone

CAS No.: 203191-10-0

Cat. No.: S541159

Get Quote

Understanding Recoflavone's fundamental properties is the first step in effective troubleshooting.

Property Description

Chemical Formula C₂₀H₁₈O₈ [1]

Molecular Weight 386.35 g/mol [1] [2]

CAS Number 203191-10-0 [1] [2]

Solubility (DMSO) 40 mg/mL (103.53 mM) - may require warming to 60°C [2]

Primary Mechanism Inhibition of the NF-κB pathway [1] [2]

Key Targets Modulates proteins in the NF-κB family (e.g., c-Rel, RelB, p65) [1]

Primary Biological Activities Anti-inflammatory, anti-tumor, promotes mucosal secretion [2]

The following diagram illustrates the core mechanism of Recoflavone and points where assay interference

can occur.
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Common Experimental Issues & Solutions

Here are potential issues you might encounter when working with Recoflavone, along with recommended

solutions.

Issue Possible Cause Solution / Troubleshooting Step

| Low Solubility | DMSO stock not properly prepared; solvent incompatible with assay buffer. | - Dissolve in

DMSO at 40 mg/mL with warming to 60°C and brief sonication [2].

Ensure final DMSO concentration in assay is ≤0.5% to avoid solvent toxicity. | | Poor In Vitro
Efficacy | Instability in media; serum protein binding; inaccurate stock concentration. | - Check
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compound stability in assay buffer (e.g., pre-incubate).

Use serum-free conditions if possible.
Confirm stock concentration via UV-Vis. | | Inconsistent In Vivo Results| Variable bioavailability;

inappropriate route of administration. | - For ocular studies, use formulated eye drops (e.g., 3%
solution) [2].

For systemic effects, use oral gavage (e.g., 30 mg/kg) [2]. | | High Background in NF-κB Assays|
Non-specific signaling; incomplete pathway inhibition. | - Validate assay with a known NF-κB

activator/inhibitor.
Use multiple readouts (e.g., Western blot, luciferase reporter) to confirm. |

Sample Experimental Protocol & Workflow

This generalized protocol for studying Recoflavone's effect on mucin secretion in ocular cells can serve as a

template. Key troubleshooting notes are integrated into the steps.
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1. Prepare Recoflavone Stock

2. Culture Human Corneal
or Conjunctival Epithelial Cells

3. Treat Cells with Recoflavone
(100 - 250 µM for 24-48h)

4. Collect Cell Lysate
and Culture Supernatant

5. Analyze Mucin Secretion
(ELISA, Western Blot)

 Troubleshooting: Ensure complete
dissolution with warming/sonication.

 Troubleshooting: Include positive & negative
controls; confirm cell health.

 Troubleshooting: Optimize concentration
and time for your specific cell line.

Click to download full resolution via product page

Key Steps Explained:

Stock Solution Preparation: The most critical step for reproducibility. Gently warm the vial at 60°C
for 10-15 minutes after adding DMSO, then mix by brief vortexing and sonication. Always prepare a

fresh stock for critical experiments or store at -80°C for short-term use (up to one month) [2].
Cell Treatment: The provided concentration range (100-250 µM) is based on studies using human

corneal epithelial cells [2]. A dose-response curve (e.g., 50 µM, 100 µM, 200 µM) should be
established for new cell lines.

Analysis: Recoflavone has been shown to increase the production of specific mucins like MUC1,
MUC5AC, and MUC16 [2]. Target your analysis accordingly.

Key Considerations for Your Research
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Beyond NF-κB: While a primary mechanism is NF-κB inhibition, be aware that Recoflavone also

induces intracellular calcium increase [2]. This off-target effect could confound results in certain
signaling studies.

Formulation Matters: The vehicle is part of the control. For in vivo studies, the efficacy of a 3%
Recoflavone eye drop was demonstrated in a rabbit dry eye model [2]. Using an incorrect or poorly

formulated vehicle can lead to false negative results.
Assay Selection: For binding or enzymatic studies (e.g., on CDK proteins [3]), use direct binding

assays (SPR, ITC) and functional enzymatic assays to get a complete picture of the compound's
activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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